Cas no 2839128-87-7 ((1r,3r)-3-Amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride)

• Product Name: (1r,3r)-3-Amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride
• CAS No: 2839128-87-7
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 6616093
• PubChem ID: 165882298
• Update Time: 2025-06-22

(1r,3r)-3-Amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride
• EN300-37478043
• 2839128-87-7
• (1r,3r)-3-Amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride

• Inchi： 1S/C11H12FNO2.ClH/c12-8-3-1-7(2-4-8)11(10(14)15)5-9(13)6-11;/h1-4,9H,5-6,13H2,(H,14,15);1H
• InChI Key： MYRNJQOZJCTTRG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 245.0618845g/mol
• Monoisotopic Mass: 245.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (1r,3r)-3-Amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride

Introduction to (1R,3R)-3-Amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride (CAS No. 2839128-87-7)

(1R,3R)-3-Amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2839128-87-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and fluorinated aromatic ring, contribute to its potential as a lead molecule in the discovery of novel therapeutic agents.

The< strong>fluorine substituent at the para position of the phenyl ring in (1R,3R)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride plays a crucial role in modulating its pharmacokinetic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence the overall bioavailability of pharmaceutical compounds. This characteristic makes the compound particularly attractive for further development in drug design.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into understanding the interactions of this compound with biological targets. The< strong>cyclobutane scaffold provides a rigid framework that can be optimized for better binding to enzymes and receptors. Additionally, the presence of two stereocenters at the 1 and 3 positions (1R,3R) adds another layer of complexity and potential for fine-tuning biological activity.

In vitro studies have begun to uncover the pharmacological profile of (1R,3R)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes and may have therapeutic potential in areas such as inflammation and pain management. The< strong>amino group at the 3-position is particularly interesting as it can serve as a site for further functionalization, allowing chemists to explore various derivatives with enhanced efficacy.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, are being employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product retains its desired biological activity without unwanted side effects.

The hydrochloride salt form of (1R,3R)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This improved solubility is critical for achieving optimal bioavailability and therapeutic efficacy.

Ongoing research is focused on exploring the mechanism of action of this compound and identifying potential applications in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of translating preclinical findings into viable therapeutic options for patients.

The development of novel drug candidates like (1R,3R)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride underscores the importance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the process of identifying and optimizing promising lead compounds.

The future prospects for this compound are promising, with several research groups actively investigating its potential in various therapeutic areas. As our understanding of biological pathways continues to expand, compounds like (1R,3R)-3-amino-1-(4-fluorophenyl)cyclobutane-1-carboxylic acid hydrochloride may play a crucial role in addressing unmet medical needs.